Cas no 186249-50-3 (3-Pyridinecarbonitrile, 1,4,5,6-tetrahydro-2,4,4-trimethyl-6-oxo-)

• Product Name: 3-Pyridinecarbonitrile, 1,4,5,6-tetrahydro-2,4,4-trimethyl-6-oxo-
• CAS No: 186249-50-3
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 1378761
• Update Time: 2024-08-16

3-Pyridinecarbonitrile, 1,4,5,6-tetrahydro-2,4,4-trimethyl-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 1,4,5,6-tetrahydro-2,4,4-trimethyl-6-oxo-

• Inchi： 1S/C9H12N2O/c1-6-7(5-10)9(2,3)4-8(12)11-6/h4H2,1-3H3,(H,11,12)
• InChI Key： XNYOLBJHUDNIMO-UHFFFAOYSA-N
• SMILES： C1(C)NC(=O)CC(C)(C)C=1C#N

Computed Properties

• Exact Mass: 164.09506

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 330.0±42.0 °C(Predicted)
• PSA: 52.89
• pka: 13.33±0.70(Predicted)